Cas no 25109-04-0 (1-(4-Methylphenyl)-1H-tetrazole)

• Product name: 1-(4-Methylphenyl)-1H-tetrazole
• CAS No: 25109-04-0
• MF: C₈H₈N₄
• MW: 160.17592
• MDL: MFCD00460483
• CID: 286277
• PubChem ID: 270007

1-(4-Methylphenyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole,1-(4-methylphenyl)-
• 1-(4-methylphenyl)-1H-1,2,3,4-tetrazole
• 1-(p-methylbenzenesulfonyloxy)-1,2-benziodoxol-3(1H)-one
• 1-(p-toluenesulfonyloxy)-1,2-benziodoxol-3(1H)-one
• 1-(p-tolyl)-1,2,3,4-tetrazole
• 1-[[(4-Methylphenyl)sulphonyl]oxy]-1,2-benziodoxol-3(1H)-one
• 1-p-Tolyl-1H-tetrazol
• 1-p-tolyl-1H-tetrazole
• 1-p-Tolyltetrazol
• AC1NEBSI
• AG-E-09376
• CTK4D0272
• FT-0607082
• I14-34642
• KB-151322
• OR7137
• MFCD00460483
• 25109-04-0
• 1-(4-methylphenyl)tetrazole
• DTXSID90947970
• BB 0238188
• NSC111898
• 1H-Tetrazole, 1-(4-methylphenyl)-
• LS-07314
• 1-(4-methylphenyl)-1h-tetrazole
• SCHEMBL82595
• NSC-111898
• AKOS003267445
• DS-003056
• 1-(4-METHYLPHENYL)-1,2,3,4-TETRAZOLE
• ALBB-023305
• 1-(4-Methylphenyl)-1H-tetrazole

• MDL： MFCD00460483
• Inchi： InChI=1S/C8H8N4/c1-7-2-4-8(5-3-7)12-6-9-10-11-12/h2-6H,1H3
• InChI Key： LAEQAYSBCCANOD-UHFFFAOYSA-N
• SMILES： CC1C=CC(N2C=NN=N2)=CC=1

Computed Properties

• Exact Mass: 160.07504
• Monoisotopic Mass: 160.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6